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Compound of Interest

Compound Name: Rotundifolone

Cat. No.: B1678437

Rotundifolone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rotundifolone, a naturally occurring monoterpene epoxide, has garnered significant interest
within the scientific community for its diverse range of biological activities. Found in various
aromatic plants, most notably in species of the Mentha genus, this compound has
demonstrated promising antinociceptive, cytotoxic, antioxidant, and insecticidal properties. This
technical guide provides a comprehensive overview of the chemical and physical properties of
Rotundifolone, details its known biological activities and mechanisms of action, and outlines
key experimental protocols for its study. This document is intended to serve as a foundational
resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug development.

Chemical and Physical Properties

Rotundifolone is a bicyclic monoterpenoid characterized by an epoxide ring. Its chemical and
physical properties are summarized below.

Chemical Identifiers
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Property Value
1S,6S)-6-methyl-3-propan-2-ylidene-7-

IUPAC Name ( _ ) yheTprop Y
oxabicyclo[4.1.0]heptan-2-one[1]

CAS Number 3564-96-3[1]

Molecular Formula

C10H1402[1]

Canonical SMILES

CC(=C1CC[C@]2(--INVALID-LINK--02)C)C[1]

InChl Key

AKASWINDKIEEBO-ZJUUUORDSA-N[1]

hvsicochemical

Property Value Source
Molecular Weight 166.22 g/mol [1]
Colourless solid with a
Appearance ] [1]
herbaceous minty aroma
Melting Point 27.5°C LookChem
N ) ~95 °C at 3-4 Torr; 255.3°Cat  CAS Common Chemistry,
Boiling Point
760 mmHg LookChem
Density 1.0448 g/cmd at 15 °C CAS Common Chemistry
Solubility Soluble in water and ethanol [1]

Spectral Data

Detailed spectral data with complete peak assignments for Rotundifolone is not readily

available in a single, comprehensive source. However, the following information has been

compiled from various databases.

Mass Spectrometry (GC-MS): Gas Chromatography-Mass Spectrometry data for

Rotundifolone is available in spectral databases, which can be used for its identification in

complex mixtures like essential oils.[2]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Predicted *H and 3C NMR data for
Rotundifolone are available in databases such as the Human Metabolome Database. These
can serve as a reference for the analysis of experimentally obtained spectra.

Infrared (IR) Spectroscopy: The IR spectrum of Rotundifolone is expected to show
characteristic absorption bands for the following functional groups:

C=0 (ketone): Strong absorption around 1670-1715 cm~1

C-O-C (epoxide): Absorptions in the 1250 cm~* and 800-900 cm~1 regions.

C=C (alkene): Absorption around 1640-1680 cm—1

C-H (alkane and alkene): Stretching vibrations in the 2850-3100 cm~1 region.

UV-Vis Spectroscopy: The UV-Vis spectrum of Rotundifolone is expected to show absorption
maxima related to its a,3-unsaturated ketone chromophore. The exact Amax would be
influenced by the solvent used.

Biological Activities and Mechanisms of Action

Rotundifolone has been investigated for several biological activities, with the most prominent
being its antinociceptive, cytotoxic, antioxidant, and insecticidal effects.

Antinociceptive Activity

Rotundifolone, isolated from the essential oil of Mentha x villosa, has demonstrated significant
antinociceptive (pain-relieving) activity.[3] Studies using the acetic acid-induced writhing test in
mice have shown that Rotundifolone can reduce the pain response.[3] The mechanism is
believed to be related to its chemical structure, particularly the presence of the epoxide and
ketone groups.[3]

Cytotoxic Activity against Glioblastoma Cells

A significant area of research for Rotundifolone is its cytotoxic effect on cancer cells,
particularly human glioblastoma. It has been shown to induce antiproliferative effects in the
U87MG human glioblastoma cell line.
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Signaling Pathway: The cytotoxic action of Rotundifolone in glioblastoma cells has been
linked to the modulation of the PTEN/PISK/AKT/NFkB signaling pathway. This pathway is
crucial for cell survival, proliferation, and inflammation. Rotundifolone's interference with this
pathway leads to the inhibition of cancer cell growth.
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Figure 1: Simplified PTEN/PISK/AKT/NFKB signaling pathway and the inhibitory role of
Rotundifolone.

Antioxidant Activity

Rotundifolone has been reported to possess antioxidant properties. This activity is likely due
to its ability to scavenge free radicals, which is a common characteristic of many
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monoterpenes. The antioxidant capacity contributes to its potential therapeutic effects, as
oxidative stress is implicated in numerous diseases.

Insecticidal Activity

Essential oils containing Rotundifolone have been traditionally used for their insect-repellent
properties. Scientific studies have confirmed the insecticidal activity of Rotundifolone against
various pests. This makes it a potential candidate for the development of natural and
environmentally friendly insecticides.

Experimental Protocols

This section provides an overview of the methodologies for key experiments related to the
study of Rotundifolone.

Extraction and Isolation of Rotundifolone

A common method for the extraction of Rotundifolone is through hydrodistillation of the plant
material (e.qg., leaves of Mentha species), followed by purification using column
chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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